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Compound of Interest

Compound Name: Norleual

Cat. No.: B12418271

Application Note & Protocol

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Norleual, with the sequence Nle-Tyr-Leu-y-(CH2-NH2)3-4-His-Pro-Phe, is a potent
angiotensin IV analog. It functions as a highly selective inhibitor of the HGF/c-Met signaling
pathway, demonstrating an IC50 of 3 pM. This potent activity makes it a valuable tool for
researchers studying cancer biology, angiogenesis, and other processes mediated by HGF/c-
Met signaling. Proper preparation of a stock solution is critical for obtaining accurate and
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of Norleual stock solutions for use in cell-based
experiments.

Quantitative Data Summary

For ease of use in the laboratory, the following table summarizes key quantitative data for
Norleual.
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Property Value Source
) Tocris Bioscience,
Molecular Weight (MW) 774.95 g/mol
MedchemExpress
] Tocris Bioscience, CP Lab
Chemical Formula C41H58N80O7
Safety[1]
Purity >97% CP Lab Safety[1]

Biological Activity

IC50 = 3 pM for HGF/c-Met
inhibition

MedchemExpress.com[2]

Appearance

Lyophilized white powder

General knowledge of

lyophilized peptides

Storage (Lyophilized)

-20°C

Tocris Bioscience

Storage (Stock Solution)

-20°C or -80°C in aliquots

General peptide handling
guidelines[1]

Experimental Protocol: Preparation of Norleual

Stock Solution

This protocol provides a recommended procedure for reconstituting lyophilized Norleual to

create a stock solution suitable for cell culture experiments.

Materials:

(PBS), pH 7.4

Procedure:

Norleual (lyophilized powder)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, filtered pipette tips

Sterile, nuclease-free Dimethyl Sulfoxide (DMSO) or sterile Phosphate-Buffered Saline
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» Equilibration: Before opening, allow the vial of lyophilized Norleual to equilibrate to room
temperature for 15-20 minutes. This prevents condensation from forming inside the vial,
which can affect the stability of the peptide.

o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected
at the bottom.

e Solvent Selection:

o For most cell culture applications, DMSO is a suitable solvent as it can readily dissolve
many organic molecules and is miscible with culture media.

o Alternatively, sterile PBS can be used, as similar peptides have been successfully
dissolved in saline solutions[2]. The choice of solvent may depend on the specific
requirements of the downstream experiment and the tolerance of the cell line to DMSO.

e Reconstitution to a 1 mM Stock Solution:
o Calculation: To prepare a 1 mM stock solution, use the following calculation:
» Volume of solvent (in pL) = (mass of Norleual in mg / 774.95 g/mol ) * 1,000,000
» For example, to reconstitute 1 mg of Norleual:

= Volume of solvent (uL) = (1 mg/ 774.95 mg/mmol) * 1,000 puL/mL = 1.29 pL * 1000 =
1290 pL. To make it a round number for a 1mM solution, one would dissolve 0.775
mg in 1 ml of solvent. If starting with a 1mg vial, to make a 1mM solution, add 1.29
mL of solvent.

o Dissolution: Carefully add the calculated volume of sterile DMSO or PBS to the vial of
Norleual.

o Mixing: Gently vortex or pipette the solution up and down to ensure the peptide is
completely dissolved. Avoid vigorous shaking, which can cause the peptide to denature.
Visually inspect the solution to ensure there are no visible particles.

 Aliquoting and Storage:
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o Dispense the stock solution into small, single-use aliquots in sterile polypropylene
microcentrifuge tubes. This will minimize freeze-thaw cycles which can degrade the

peptide.

o Store the aliquots at -20°C for short-term storage (weeks) or at -80°C for long-term

storage (months)[1].

Experimental Workflow

The following diagram illustrates the workflow for preparing and using a Norleual stock solution
in a typical cell-based assay.
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Workflow for Norleual stock solution preparation and use.

Signaling Pathway Inhibition

Norleual exerts its biological effects by inhibiting the phosphorylation of the c-Met receptor,
which is activated by its ligand, Hepatocyte Growth Factor (HGF). This inhibition blocks
downstream signaling cascades that promote cell proliferation, migration, and survival.
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Norleual inhibits the HGF/c-Met signaling pathway.

Conclusion

This document provides a comprehensive guide for the preparation of Norleual stock solutions
for experimental use. Adherence to this protocol will help ensure the stability and activity of the
compound, leading to more reliable and reproducible results in cell-based assays investigating
the HGF/c-Met signaling pathway. As with any experimental procedure, researchers should
optimize conditions for their specific cell lines and assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Preparation of Norleual Stock Solution for Cellular
Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418271#how-to-prepare-norleual-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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